Cas no 951914-86-6 (2-(2-bromo-4-fluorophenoxy)ethan-1-amine)

• Product Name: 2-(2-bromo-4-fluorophenoxy)ethan-1-amine
• CAS No: 951914-86-6
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5526116
• PubChem ID: 22688771
• Update Time: 2025-10-28

2-(2-bromo-4-fluorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethoxy)-2-bromo-4-fluorobenzene
• 2-(2-Bromo-4-fluorophenoxy)ethan-1-amine
• 2-(2-bromo-4-fluorophenoxy)ethan-1-amine

• Inchi： 1S/C8H9BrFNO/c9-7-5-6(10)1-2-8(7)12-4-3-11/h1-2,5H,3-4,11H2
• InChI Key： ZMIGHQMJEWSNBB-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=C(F)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-bromo-4-fluorophenoxy)ethan-1-amine

2-(2-Bromo-4-fluorophenoxy)ethan-1-amine

The compound 2-(2-bromo-4-fluorophenoxy)ethan-1-amine (CAS No: 951914-86-6) is a highly specialized organic chemical with a unique structure that combines bromine, fluorine, and an amine functional group. This compound is of significant interest in the fields of organic synthesis, pharmaceutical chemistry, and materials science due to its versatile reactivity and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of bromo and fluoro substituents in modulating the electronic properties of aromatic systems, which can significantly influence the compound's reactivity and bioavailability. The presence of the phenoxy group in this molecule adds to its complexity, making it a valuable building block for constructing more intricate molecular architectures. Researchers have demonstrated that such compounds can serve as intermediates in the synthesis of bioactive molecules, particularly those targeting specific enzyme pathways or receptor interactions.

The ethan-1-amine moiety in this compound introduces nucleophilic character, enabling it to participate in various nucleophilic substitution reactions. This feature is particularly advantageous in the context of medicinal chemistry, where such reactions are often employed to fine-tune the pharmacokinetic properties of drug candidates. Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound by allowing for the selective formation of enantiomerically enriched products, which are crucial for studying stereochemical effects in biological systems.

From a synthetic perspective, 2-(2-bromo-4-fluorophenoxy)ethan-1-amine can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the directing effects of halogens on aromatic rings to achieve high regioselectivity, ensuring the formation of the desired product with minimal by-products. The use of modern catalysts and reaction conditions has also improved the efficiency and scalability of these synthetic protocols, making them suitable for both academic research and industrial applications.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for constructing heterocyclic frameworks has been exploited in the development of novel anti-cancer agents. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials, where precise control over molecular interactions is essential for achieving desired electronic characteristics.

Recent research has also explored the use of 2-(2-bromo-4-fluorophenoxy)ethan-1-amine in click chemistry methodologies, which are known for their simplicity and high yield. By incorporating this compound into click reactions, scientists have been able to rapidly assemble complex molecules with potential therapeutic applications. Furthermore, its role as an intermediate in the synthesis of peptide mimetics has opened new avenues for developing drugs with improved stability and bioavailability.

It is worth noting that the combination of halogens (bromine and fluorine) in this molecule introduces both electron-withdrawing effects and steric hindrance, which can be strategically exploited to modulate the reactivity and selectivity of subsequent transformations. This dual functionality makes 2-(2-bromo-4-fluorophenoxy)ethan-1-amine a valuable tool in medicinal chemistry for designing molecules with tailored biological profiles.

In conclusion, 2-(2-bromo-4-fluorophenoxy)ethan-1-amine (CAS No: 951914-86-6) stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in the development of innovative solutions to complex chemical challenges.